BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Melting Point &
Characterization of 4-Methyl-N-
Phenylbenzenesulfonamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-methyl-N-
Compound Name:

phenylbenzenesulfonamide
CAS No.: 68-34-8

Cat. No.: B1663110

Get Quote

Executive Summary & Chemical Identity

4-methyl-N-phenylbenzenesulfonamide (also known as N-phenyl-p-toluenesulfonamide) is a
sulfonamide derivative frequently employed as a crystalline reference standard and an
intermediate in the synthesis of antifungals, dyes, and electro-optical materials.[1]

Its melting point is a critical quality attribute (CQA), serving as the primary indicator of purity
during synthesis. Deviations from the thermodynamic melting point of 102 °C indicate the
presence of specific impurities such as unreacted aniline or hydrolyzed p-toluenesulfonic acid.

Chemical Data Table
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Property Value

IUPAC Name 4-methyl-N-phenylbenzenesulfonamide

N-phenyl-p-toluenesulfonamide; p-
Common Synonyms - -
Toluenesulfonanilide; Tosylaniline

CAS Registry Number 68-34-8

Molecular Formula C13H13NO2S

Molecular Weight 247.31 g/mol

SMILES CC1=CC=C(C=C1)S(=0)(=0O)NC2=CC=CC=C2

White to off-white crystalline solid (needles or
Appearance
plates)

Physicochemical Core: The Melting Point
The melting point of 4-methyl-N-phenylbenzenesulfonamide is distinct and sharp when pure.
[1]

o Primary Reference Value:102 °C (Range: 101.0 — 103.0 °C) [1, 2].[1]

o Thermodynamic Behavior: The compound exhibits a first-order endothermic phase transition.

[1]

o Common Misidentification: Databases occasionally conflate this compound with TPPD (4-
methyl-N-[4-aminophenyl]benzenesulfonamide), which melts significantly higher (>135 °C).
[1] Ensure your target lacks the para-amino substitution on the N-phenyl ring.[1]

Impurity Impact Analysis
The depression of the melting point follows the freezing point depression law. Common

impurities from synthesis include:

» Aniline (Starting Material): Liquid at room temperature; causes "oiling out" and significant MP
depression.[1]
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o p-Toluenesulfonyl Chloride (Starting Material): Melts at ~67 °C; causes broadening of the
melting range.[1]

o p-Toluenesulfonic Acid (Hydrolysis Product): Highly hygroscopic; causes the solid to become
tacky and lowers MP.[1]

Synthesis & Purification Protocol

To achieve the reference melting point of 102 °C, a controlled nucleophilic substitution reaction
followed by selective recrystallization is required.

Reaction Logic (The "Why")

The synthesis relies on the nucleophilic attack of the aniline nitrogen on the sulfonyl sulfur of p-
toluenesulfonyl chloride (TsCI). A base (typically pyridine or sodium carbonate) is essential to
neutralize the HCI byproduct, driving the equilibrium forward and preventing the protonation of
the aniline nucleophile.

Synthesis Workflow Diagram

The following diagram outlines the critical path from raw materials to the isolated crude solid.

Nucleophilic Substitution

Reactants: 0-5°C, 2h o " . Pour into Ice/HCI Acid Quench (HCI) Filter & Wash Crude Precipitate
Aniline + p-TsClI = (S;;\;Zmpzzm;;\gég%n;) Removes excess amine/pyridine (MP: 95-99 °C)

Final Product
(MP: 102 °C)

Click to download full resolution via product page

Figure 1: Synthetic pathway for N-phenyl-p-toluenesulfonamide.

Validated Purification Protocol (Recrystallization)

Achieving the 102 °C melting point often requires recrystallization to remove the "homologue™
impurities.

Solvent System: Ethanol (95%) or Ethanol/Water (9:1).[1]

Step-by-Step Procedure:
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 Dissolution: Place the crude solid in a flask. Add minimum boiling Ethanol (approx. 5-7 mL
per gram of solid).[1]

e Reflux: Heat to reflux until the solid completely dissolves. If insoluble particles remain
(inorganic salts), filter while hot.

» Nucleation: Remove from heat. Allow the solution to cool slowly to room temperature. Do not
shock cool in ice immediately, as this traps impurities.

o Crystallization: Once crystals form at room temperature, cool the flask to 0-4 °C to maximize
yield.

« |solation: Filter the white needles/plates. Wash with cold (0 °C) ethanol.[1]

e Drying: Dry in a vacuum oven at 40-50 °C for 4 hours. Note: Solvent inclusion can artificially
lower the MP.

Analytical Validation

Trust but verify. A melting point apparatus is the first line of defense, but spectroscopic
confirmation is required for rigorous E-E-A-T standards.

Differential Scanning Calorimetry (DSC)

For high-precision applications, DSC is superior to capillary melting point methods.[1]
o Expected Thermogram: A sharp endothermic peak with an onset temperature of 102 °C.

« Interpretation: A broad peak or a "pre-melt" shoulder indicates polymorphic impurities or
solvent entrapment.

Spectroscopic Fingerprint
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Technique

Key Diagnostic Signals

Interpretation

FT-IR

3200-3300 cm~1 (Sharp)

N-H Stretch (Sulfonamide)

1330-1350 cm~* (Strong)

Asymmetric SOz Stretch

1150-1170 cm~1 (Strong)

Symmetric SOz Stretch

1H NMR

0 2.3-2.4 ppm (Singlet, 3H)

Methyl group on Tolyl ring

(DMSO-d6)

6 10.0-10.3 ppm (Broad, 1H)

Sulfonamide N-H proton

0 7.0-7.8 ppm (Multiplet, 9H)

Aromatic protons (Tolyl +
Phenyl)

Analytical Logic Flow

Use this decision tree to validate your sample.

Isolated Solid

Measure Melting Point

Range 101-103 °C?

No (<100°C or >2°C range)

PASS: High Purity
Proceed to NMR/IR

FAIL: Impure

\

Recrystallize
(Ethanol)
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Figure 2: Quality control decision tree for sample validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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